5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran

• IUPAC Name: 6-bromo-3,3-dimethyl-1H-2-benzofuran
• InChI: InChI=1S/C10H11BrO/c1-10(2)9-4-3-8(11)5-7(9)6-12-10/h3-5H,6H2,1-2H3
• InChI Key: QVNAEBWABGTMPA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CO1)C=C(C=C2)Br)C
• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• CAS RN: 1236409-39-4

Description

5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran is a chemical compound with the molecular formula C10H11BrO and a molecular weight of 227.1. It is a versatile material used in various scientific research. Its unique structure allows for diverse applications, ranging from drug development to organic synthesis.

Molecular Structure Analysis

The molecular structure of 5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran contains a total of 24 bonds; 13 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 ether (aliphatic).

Physical And Chemical Properties Analysis

5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran has a molecular weight of 227.1. It is a liquid at room temperature.

Scientific Research Applications

Synthesis of Metal Complexes and Ligands The synthesis and characterization of metal complexes derived from various ligands, including azo ligands like 5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran derivatives, are crucial in understanding their biological activities and potential applications. For example, the coordination complex of Cd(II) with 5-BrTAMB (a derivative of 5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran) has been synthesized, and its structure was supported by various analytical techniques. This complex exhibited antifungal and antibacterial activities against specific strains, suggesting its potential application in antimicrobial treatments (Jaber, Kyhoiesh, & Jawad, 2021).

Organic Synthesis and Chemical Reactions The compound has also been involved in the synthesis of sulfonated 1,3-dihydroisobenzofurans via radical multicomponent reactions. These reactions have shown moderate to good yields and complete stereoselectivity, indicating the compound's utility in synthetic organic chemistry to produce structurally diverse molecules with potential biological activities (Shi et al., 2019).

Photodynamic Therapy for Cancer Treatment Derivatives of 5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran have been utilized in the synthesis of new zinc phthalocyanines with significant singlet oxygen quantum yields. These compounds are characterized for their spectroscopic, photophysical, and photochemical properties, indicating their potential application in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Pharmacological Activities The synthesis of new benzofuran analogues from 5-bromosalicylaldehyde and their biological activities have been explored. These synthesized compounds were screened for antimicrobial and pharmacological activities, highlighting the compound's role in medicinal chemistry and drug development (Parameshwarappa, Basawaraj, & Sangapure, 2008).

Safety and Hazards

5-Bromo-1,1-dimethyl-1,3-dihydroisobenzofuran is classified under GHS07. It has the signal word “Warning” and the hazard statements H319, H302, H335, H315. These statements indicate that it causes serious eye irritation, is harmful if swallowed, may cause respiratory irritation, and causes skin irritation.